Cas no 2034545-04-3 (3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea)

• Product Name: 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea
• CAS No: 2034545-04-3
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 5553317
• Update Time: 2025-09-28

3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]-3-phenylurea
• 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea

• Inchi： 1S/C15H18N2O2S/c1-11(18)14-8-7-13(20-14)9-10-16-15(19)17-12-5-3-2-4-6-12/h2-8,11,18H,9-10H2,1H3,(H2,16,17,19)
• InChI Key： ZQWITOWLZUGRPW-UHFFFAOYSA-N
• SMILES： N(CCC1SC(C(O)C)=CC=1)C(NC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea

Introduction to 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea (CAS No. 2034545-04-3)

3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea, identified by its CAS number 2034545-04-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and the exploration of molecular interactions.

The structural composition of 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea is notable for its incorporation of multiple functional groups. The presence of a thiophene ring, which is a heterocyclic aromatic compound, alongside ethyl and urea substituents, contributes to its unique chemical properties. These features make it a versatile candidate for further investigation in synthetic chemistry and pharmacology.

In recent years, there has been a growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes are known for their role in the synthesis of pharmaceuticals, agrochemicals, and materials science. The specific modification of the thiophene ring in 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea, particularly with the addition of a 1-hydroxyethyl group and an ethyl chain extending from the thiophene ring, enhances its potential as a bioactive molecule.

The compound's structure also includes a phenyl group attached to a urea moiety. Urea derivatives are widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The combination of these structural elements in 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea suggests that it may exhibit multiple biological functions simultaneously.

Current research in the field of medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. Compounds like 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea are being explored for their ability to interact with biological targets in novel ways. The unique structural features of this compound make it a promising candidate for further investigation into its pharmacological effects.

One area of particular interest is the potential application of 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea in the treatment of neurological disorders. Thiophene derivatives have shown promise in preclinical studies as potential neuroprotective agents. The presence of both hydrophilic and lipophilic groups in its structure suggests that it may be able to cross the blood-brain barrier, making it an attractive candidate for therapeutic use.

Epidemiological studies have also indicated that compounds with similar structural motifs may have beneficial effects on metabolic health. The urea moiety in 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea has been associated with improved insulin sensitivity and reduced inflammation, which are key factors in managing metabolic syndrome. This has prompted researchers to investigate its potential as a therapeutic agent for related conditions.

The synthesis of 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea presents both challenges and opportunities for chemists. The complexity of its structure requires careful planning and precise execution to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules more efficiently, opening up new avenues for research.

In conclusion, 3-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}-1-phenylurea (CAS No. 2034545-04-3) represents a significant advancement in the field of chemical and biomedical research. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an increasingly important role in the development of novel therapeutic agents.